Cas no 1803995-92-7 (Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1803995-92-7
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4812658
• Update Time: 2025-06-09

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)5-2-6(20-10(13,14)15)4(3-16)7(17-5)8(11)12/h2,8H,3,16H2,1H3
• InChI Key： RTQYUKRKLYIXNZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(C(=O)OC)N=1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 300.05333296 g/mol
• Monoisotopic Mass: 300.05333296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4
• Molecular Weight: 300.18

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803995-92-7): A Comprehensive Overview

Methyl 3-(aminomethyl)-2-()-4-()pyridine-6-carboxylate, identified by its CAS number 1803995-92-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and pharmacological potential.

The structural configuration of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate incorporates several key functional groups, including an aminomethyl side chain, a substituent, and a group. These features contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate has emerged as a promising candidate in this domain due to its ability to interact with specific biological targets. For instance, studies have demonstrated its potential in modulating enzyme activity and inhibiting the progression of certain diseases.

The group, in particular, has been extensively studied for its role in enhancing the binding affinity of drug candidates to their receptors. This moiety is known to improve the pharmacokinetic properties of molecules by increasing their metabolic stability and reducing susceptibility to enzymatic degradation. Similarly, the group contributes to the molecule's overall efficacy by enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have further elucidated the mechanisms by which Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate exerts its pharmacological effects. These studies have revealed that the compound can selectively bind to specific protein targets, thereby modulating critical signaling pathways involved in disease pathogenesis. This selective binding profile makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorinated substituents into the pyridine core necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to achieve efficient synthesis of this compound.

The pharmacological profile of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate has been evaluated through both in vitro and in vivo studies. These investigations have highlighted its potential as an inhibitor of key enzymes implicated in cancer progression, inflammation, and other chronic diseases. The compound's ability to modulate these enzymes suggests its utility as a lead compound for the development of novel therapeutics.

In conclusion, Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1803995-92-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs across various disease indications.